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Compound Name: Nilotinib hydrochloride dihydrate

CAS No.: 923289-71-8

Cat. No.: B12762665

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
Nilotinib is a potent and selective tyrosine kinase inhibitor (TKI) primarily targeting the BCR-

ABL fusion protein, the hallmark of chronic myeloid leukemia (CML).[1][2] It also demonstrates

inhibitory activity against other kinases such as KIT, PDGFR, and DDR1.[3][4] This document

provides a detailed overview of Nilotinib's mechanism of action, quantitative data on its efficacy

in various cell lines, and comprehensive protocols for its application in cell culture-based

assays.

Mechanism of Action
Nilotinib functions as a competitive inhibitor at the ATP-binding site of the BCR-ABL kinase.[1]

[5] In Philadelphia chromosome-positive (Ph+) CML, the BCR-ABL oncoprotein is constitutively

active, leading to uncontrolled cell proliferation and resistance to apoptosis.[1] By binding with

high affinity to the inactive conformation of the ABL kinase domain, Nilotinib blocks the

phosphorylation of downstream substrates, thereby interrupting the signaling pathways that

drive malignant cell growth.[1][5]
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The inhibition of BCR-ABL by Nilotinib effectively downregulates several key signaling

cascades, including the JAK-STAT, RAS/MAPK, and PI3K/AKT pathways, which are crucial for

cell proliferation, differentiation, and survival.[5][6] Studies have shown that Nilotinib treatment

can lead to the downregulation of key genes within the JAK-STAT pathway, such as JAK2,

RAF1, and PIK3CA, ultimately interfering with the cell cycle and proliferation of leukemic cells.

[6][7]
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Caption: Nilotinib inhibits the BCR-ABL tyrosine kinase, blocking downstream pathways.

Data Presentation: In Vitro Efficacy
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Nilotinib has demonstrated high potency against both wild-type BCR-ABL and a majority of

imatinib-resistant mutants, with the notable exception of T315I.[8][9] Its efficacy has been

quantified across various cell lines, as summarized by the half-maximal inhibitory concentration

(IC50) values below.

Cell Line Target / Mutation IC50 (nM)

Murine Myeloid Progenitors Bcr-Abl < 30

Ba/F3 Wild-type Bcr-Abl 15 - 25

K562 Wild-type Bcr-Abl 30

Ba/F3 FIP1L1-PDGFRA < 25

EOL-1 FIP1L1-PDGFRA 0.54

Ba/F3 Wild-type KIT 35

Note: Data compiled from multiple sources.[3][8][9] IC50 values can vary based on

experimental conditions.

Experimental Protocols
Protocol 1: Preparation of Nilotinib Stock Solution
Nilotinib hydrochloride dihydrate is soluble in DMSO.[10] For cell culture experiments, a

high-concentration, sterile stock solution should be prepared and stored frozen.

Materials:

Nilotinib hydrochloride dihydrate powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or cryovials

Procedure:
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Under sterile conditions (e.g., in a laminar flow hood), weigh out the desired amount of

Nilotinib hydrochloride dihydrate powder.

Add the appropriate volume of sterile DMSO to achieve a high-concentration stock solution

(e.g., 10 mM or 100 mM). For example, to make a 10 mM stock solution, dissolve 5.66 mg of

Nilotinib hydrochloride (MW: 565.98 g/mol for the HCl salt) in 1 mL of DMSO.[10]

Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication

may be used to aid dissolution if necessary.[11]

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid

repeated freeze-thaw cycles.[10]

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[10][11]

Protocol 2: Cell Viability (IC50 Determination) Assay
This protocol outlines a general workflow for determining the IC50 value of Nilotinib in a cancer

cell line using a colorimetric cell viability assay (e.g., MTT or MTS).

Preparation

Experiment Analysis

1. Seed Cells in
96-well Plate

3. Treat Cells with
Nilotinib Dilutions

2. Prepare Serial
Dilutions of Nilotinib

4. Incubate for
48-72 hours

5. Add Viability
Reagent (e.g., MTT)

6. Measure
Absorbance

7. Calculate IC50
Value

Click to download full resolution via product page

Caption: Workflow for determining the IC50 value of Nilotinib in a cell line.

Materials:

Adherent or suspension cancer cells of interest (e.g., K562)
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Complete cell culture medium

96-well flat-bottom sterile culture plates

Nilotinib stock solution (from Protocol 1)

Phosphate-Buffered Saline (PBS), sterile

Cell viability reagent (e.g., MTT, MTS, or WST-1)

Microplate reader

Procedure:

Cell Seeding:

Harvest and count cells.

Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000

cells/well in 100 µL of medium).

Include wells for "untreated control" and "vehicle control" (medium with the highest

concentration of DMSO used).

Incubate the plate overnight at 37°C, 5% CO2 to allow cells to attach (for adherent lines).

Drug Preparation:

Thaw an aliquot of the Nilotinib stock solution.

Perform a serial dilution of the stock solution in complete culture medium to obtain a range

of desired concentrations (e.g., from 1 nM to 10 µM). Prepare enough volume for each

concentration to treat replicate wells (triplicates are recommended).

Cell Treatment:

Carefully add the prepared Nilotinib dilutions to the corresponding wells. For a 100 µL

starting volume, adding 100 µL of a 2x concentrated drug solution is a common method.
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Add an equivalent volume of medium containing DMSO to the vehicle control wells.

Add only medium to the untreated control wells.

Incubation:

Return the plate to the incubator and culture for 48 to 72 hours.[9] The optimal incubation

time may need to be determined empirically for each cell line.

Note: Due to Nilotinib's half-life of approximately 18 hours, for longer incubation periods,

consider a partial media change with freshly diluted drug every 24-48 hours for more

consistent exposure.[9]

Viability Assessment:

Following the manufacturer's instructions for your chosen viability reagent, add the reagent

to each well.

Incubate for the recommended time (e.g., 1-4 hours for MTT/MTS) to allow for color

development.

Data Analysis:

Measure the absorbance at the appropriate wavelength using a microplate reader.

Normalize the data by subtracting the background (media-only wells) and expressing the

results as a percentage of the vehicle control.

Plot the percentage of cell viability against the logarithm of the Nilotinib concentration.

Use a non-linear regression analysis (sigmoidal dose-response curve) to calculate the

IC50 value, which is the concentration of Nilotinib that inhibits cell viability by 50%.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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